molecular formula Cd B10788683 Cadmium CAS No. 69011-70-7

Cadmium

Cat. No.: B10788683
CAS No.: 69011-70-7
M. Wt: 112.41 g/mol
InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium can be synthesized through various methods, including chemical, physical, and biological approaches. For instance, this compound sulfide nanoparticles are often synthesized using this compound acetate and sodium sulfide as precursors . Another method involves the co-precipitation technique, where this compound oxide nanoparticles are prepared under different pH and calcination temperatures .

Industrial Production Methods: this compound is primarily produced as a by-product of zinc refining. The chief zinc ore, zinc blende or sphalerite, contains small quantities of this compound. The production process begins with the roasting of zinc sulfide to convert it into zinc oxide, during which this compound becomes concentrated in the fumes. These fumes are then treated in various steps to obtain this compound with over 99.9 percent purity .

Chemical Reactions Analysis

Types of Reactions: Cadmium undergoes several types of chemical reactions, including oxidation, reduction, and substitution. For example, this compound ions (Cd²⁺) react with aqueous ammonia to form white this compound hydroxide, which dissolves in excess ammonia to form a complex ion .

Common Reagents and Conditions:

Major Products:

Comparison with Similar Compounds

    Zinc (Zn): Chemically similar but less toxic and more commonly used in biological systems.

    Mercury (Hg): Similar in terms of toxicity but has a lower melting point and is used in different industrial applications.

Cadmium’s unique combination of properties makes it a valuable yet hazardous element in various scientific and industrial applications.

Properties

IUPAC Name

cadmium
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InChI

InChI=1S/Cd
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InChI Key

BDOSMKKIYDKNTQ-UHFFFAOYSA-N
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Canonical SMILES

[Cd]
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Molecular Formula

Cd
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DSSTOX Substance ID

DTXSID1023940
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Molecular Weight

112.41 g/mol
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Physical Description

Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992), Other Solid; Pellets or Large Crystals, Metal: Silver-white, blue-tinged lustrous, odorless solid; [NIOSH], SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR., Silver-white, blue-tinged lustrous, odorless solid., Metal: Silver-white, blue-tinged lustrous, odorless solid.
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Boiling Point

1409 °F at 760 mmHg (NTP, 1992), 1409 °F, 767 °C, 765 °C
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Solubility

Insoluble (NIOSH, 2023), Insoluble in water, Solubility in water: none, Insoluble
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Density

8.642 (NTP, 1992) - Denser than water; will sink, 8.69 g/cu cm at 25 °C, 8.6 g/cm³, 8.65 (metal)
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Vapor Pressure

1 mmHg at 741 °F (NTP, 1992), VP: 1 Pa at 257 °C (sublimes); 10 Pa at 310 °C (sublimes); 100 Pa at 381 °C; 1 kPa at 472 °C; 10 kPa at 594 °C; 100 kPa at 767 °C, VP: 2.8X10-4 Pa at 400 K; 18.3 Pa at 600 K, 0 mmHg (approx)
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Impurities

Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003., PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES., Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
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Color/Form

Silvery-white metal, Soft, bluish-white metal, Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder, Hexagonal, ductile crystals or soft, silver-white, lustrous metal

CAS No.

7440-43-9, 72172-64-6, 81271-94-5, 7440-43-9 (elemental)
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Melting Point

609.6 °F (NTP, 1992), 610 °F, 32.0691 °C, 321 °C
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URL https://www.osha.gov/chemicaldata/532
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Cadmium dust (as Cd)
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0087.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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